Cas no 1824486-06-7 (tert-butyl N-(6-chloropyrimidin-4-yl)-N-phenylcarbamate)

• Product Name: tert-butyl N-(6-chloropyrimidin-4-yl)-N-phenylcarbamate
• CAS No: 1824486-06-7
• MF: C₁₅H₁₆ClN₃O₂
• MW: 305.759442329407
• CID: 6075399
• PubChem ID: 21300391
• Update Time: 2025-05-27

tert-butyl N-(6-chloropyrimidin-4-yl)-N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL14017748
• tert-butyl N-(6-chloropyrimidin-4-yl)-N-phenylcarbamate
• EN300-12460014
• 1824486-06-7

• Inchi： 1S/C15H16ClN3O2/c1-15(2,3)21-14(20)19(11-7-5-4-6-8-11)13-9-12(16)17-10-18-13/h4-10H,1-3H3
• InChI Key： MBDRGCPEJBCHJY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N(C1C=CC=CC=1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 305.0931045g/mol
• Monoisotopic Mass: 305.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-(6-chloropyrimidin-4-yl)-N-phenylcarbamate

Research Brief on tert-Butyl N-(6-chloropyrimidin-4-yl)-N-phenylcarbamate (CAS: 1824486-06-7): Recent Advances and Applications

The compound tert-butyl N-(6-chloropyrimidin-4-yl)-N-phenylcarbamate (CAS: 1824486-06-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. Recent studies have explored its synthesis, reactivity, and applications in the design of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological relevance.

One of the key areas of interest is the role of tert-butyl N-(6-chloropyrimidin-4-yl)-N-phenylcarbamate as a building block in the synthesis of pyrimidine-based compounds. Pyrimidines are a critical class of heterocyclic compounds that serve as the backbone for numerous pharmaceuticals, including antiviral, anticancer, and anti-inflammatory drugs. Recent research has demonstrated that the chloropyrimidine moiety in this compound can undergo various nucleophilic substitution reactions, enabling the introduction of diverse functional groups and the creation of structurally diverse derivatives.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of tert-butyl N-(6-chloropyrimidin-4-yl)-N-phenylcarbamate as a precursor for the development of kinase inhibitors. The study highlighted the compound's ability to form stable interactions with the ATP-binding sites of various kinases, making it a promising candidate for the design of targeted therapies. The researchers also reported improved synthetic yields and purity through optimized reaction conditions, underscoring the compound's potential for scalable production.

Another notable application of tert-butyl N-(6-chloropyrimidin-4-yl)-N-phenylcarbamate is its incorporation into PROTAC (Proteolysis Targeting Chimeras) molecules. A 2022 study in ACS Chemical Biology demonstrated its utility as a linker in the construction of bifunctional molecules that degrade disease-causing proteins. The study revealed that the compound's rigid structure and chemical stability contribute to the efficacy of PROTACs in selectively targeting proteins for degradation, offering a novel approach to drug development.

Beyond its synthetic utility, recent research has also explored the biological activity of tert-butyl N-(6-chloropyrimidin-4-yl)-N-phenylcarbamate derivatives. A 2023 preprint on bioRxiv reported that certain derivatives exhibit moderate inhibitory activity against bacterial DNA gyrase, suggesting potential applications in antibiotic development. However, further optimization is required to enhance potency and selectivity.

In conclusion, tert-butyl N-(6-chloropyrimidin-4-yl)-N-phenylcarbamate (CAS: 1824486-06-7) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its emerging biological activities make it a focal point for ongoing studies. Future research directions may include exploring its applications in additional therapeutic areas, optimizing its synthetic routes, and investigating its mechanism of action in greater detail.